Cas no 1420-68-4 (Pregn-4-ene-3,20-dione,21-[(1-oxoheptyl)oxy]- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,21-[(1-oxoheptyl)oxy]- (9CI)
• CAS No: 1420-68-4
• MF: C₂₈H₄₂O₄
• MW: 442.630689144135
• CID: 144623
• PubChem ID: 102121
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,21-[(1-oxoheptyl)oxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,21-[(1-oxoheptyl)oxy]- (9CI)
• 21-hydroxypregn-4-ene-3,20-dione 21-heptanoate
• 3,20-dioxopregn-4-en-21-yl heptanoate
• Einecs 215-820-6
• Heptanoic acid 3,20-dioxopregn-4-en-21-yl ester
• DESOXYCORTONE ENANTHATE [WHO-DD]
• CORTIRON-DEPOT
• Pregn-4-ene-3,20-dione, 21-((1-oxoheptyl)oxy)-
• DTXSID10931295
• Desoxycortone enantate
• Q27278802
• UNII-G5T433V1SC
• Desoxycortone enanthate
• [2-[(8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] heptanoate
• DEOXYCORTICOSTERONE ENANTATE
• G5T433V1SC
• SCHEMBL19028027
• 1420-68-4
• NS00045544

• Inchi： 1S/C28H42O4/c1-4-5-6-7-8-26(31)32-18-25(30)24-12-11-22-21-10-9-19-17-20(29)13-15-27(19,2)23(21)14-16-28(22,24)3/h17,21-24H,4-16,18H2,1-3H3/t21-,22-,23-,24+,27-,28-/m0/s1
• InChI Key： UNGDDFDVVHFRQA-FTIQDDARSA-N
• SMILES： O=C(COC(CCCCCC)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 442.30830982g/mol
• Monoisotopic Mass: 442.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glycosylamines